lithium;3,5-dihydro-2H-1-benzofuran-5-ide

• CAS No.: 68151-00-8
• Molecular Formula: C8H7LiO
• Molecular Weight: 126.1 g/mol
• IUPAC Name: lithium;3,5-dihydro-2H-1-benzofuran-5-ide
• InChI: InChI=1S/C8H7O.Li/c1-2-4-8-7(3-1)5-6-9-8;/h2-4H,5-6H2;/q-1;+1
• InChI Key: NLULECBXCNYHEM-UHFFFAOYSA-N
• Canonical SMILES: [Li+].C1COC2=C1C=[C-]C=C2

Description

Lithium;3,5-dihydro-2H-1-benzofuran-5-ide is a compound that features a benzofuran ring structure.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of benzofuran derivatives typically involves the construction of the benzofuran ring through various methods. One common approach is the intramolecular cyclization of appropriately functionalized precursors . For example, a free radical cyclization cascade can be used to construct complex benzofuran derivatives . Another method involves proton quantum tunneling, which offers high yield and fewer side reactions .

Industrial Production Methods: Industrial production of benzofuran derivatives often utilizes microwave-assisted synthesis (MWI) due to its efficiency and ability to produce high yields . This method has been employed to synthesize various benzofuran compounds with significant biological activities .

Chemical Reactions Analysis

Types of Reactions: Lithium;3,5-dihydro-2H-1-benzofuran-5-ide can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions . These reactions are essential for modifying the compound’s structure and enhancing its biological activities.

Common Reagents and Conditions: Common reagents used in the reactions of benzofuran derivatives include oxidizing agents, reducing agents, and nucleophiles . Reaction conditions such as temperature, solvent, and catalysts play a crucial role in determining the reaction’s outcome and yield .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield benzofuran-2-yl derivatives, while substitution reactions can introduce various functional groups into the benzofuran ring .

Scientific Research Applications

Lithium;3,5-dihydro-2H-1-benzofuran-5-ide has numerous scientific research applications due to its diverse biological activities . In chemistry, it is used as a building block for synthesizing more complex molecules. In biology and medicine, benzofuran derivatives have shown potential as anti-tumor, antibacterial, anti-oxidative, and anti-viral agents . Additionally, these compounds are being explored for their potential use in treating diseases such as hepatitis C and cancer .

Mechanism of Action

The mechanism of action of lithium;3,5-dihydro-2H-1-benzofuran-5-ide involves its interaction with specific molecular targets and pathways . The compound’s biological activities are attributed to its ability to modulate various cellular processes, including enzyme inhibition, receptor binding, and signal transduction . The exact molecular targets and pathways involved depend on the specific biological activity being studied.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to lithium;3,5-dihydro-2H-1-benzofuran-5-ide include other benzofuran derivatives such as benzofuran-2-yl and benzothiophene derivatives . These compounds share a common benzofuran ring structure but differ in their functional groups and biological activities.

Uniqueness: This compound is unique due to its specific substitution pattern on the benzofuran ring, which imparts distinct biological activities and chemical reactivity . This uniqueness makes it a valuable compound for scientific research and potential therapeutic applications.